Research Area
  • Erdafitinib
    Erdafitinib
    • Cat. No.:
    • B607360
    • CAS No.:
    • 1346242-81-6
    • Molecular Formula:
    • C25H30N6O2
    • Molecular Weight:
    • 446.5 g/mol
    Description
    Erdafitinib is a Kinase Inhibitor. The mechanism of action of erdafitinib is as a Fibroblast Growth Factor Receptor Inhibitor, and Cytochrome P450 3A4 Inhibitor, and Cytochrome P450 3A4 Inducer, and P-Glycoprote...
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  • Etc-159
    Etc-159
    • Cat. No.:
    • B607375
    • CAS No.:
    • 1638250-96-0
    • Molecular Formula:
    • C19H17N7O3
    • Molecular Weight:
    • 391.4 g/mol
    Description
    Porcupine Inhibitor ETC-159 is an orally bioavailable inhibitor of the membrane-bound O-acyltransferase (MBOAT) porcupine (PORCN), with potential antineoplastic activity. Upon oral administration, ETC-159 binds ...
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  • Tinodasertib
    Tinodasertib
    • Cat. No.:
    • B607376
    • CAS No.:
    • 1464151-33-4
    • Molecular Formula:
    • C25H20N4O2
    • Molecular Weight:
    • 408.5 g/mol
    Description
    Tinodasertib is a selective mitogen-activated protein kinase (MAPK)-interacting protein kinase (MNK) types 1/2 inhibitor with potential antineoplastic activity. Upon administration, tinodasertib may inhibit MNK1...
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  • ETP-46464
    ETP-46464
    • Cat. No.:
    • B607384
    • CAS No.:
    • Molecular Formula:
    • C30H22N4O2
    • Molecular Weight:
    • 470.5 g/mol
    Description
    ETP-46464 is an inhibitor of the DNA damage response kinase Ataxia-telangiectasia mutated (ATM)- and Rad3-related (ATR) with an IC50 value of 25 nM. It also inhibits mTOR and DNA-dependent protein kinase (IC50s ...
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  • Evobrutinib
    Evobrutinib
    • Cat. No.:
    • B607390
    • CAS No.:
    • 1415823-73-2
    • Molecular Formula:
    • C25H27N5O2
    • Molecular Weight:
    • 429.5 g/mol
    Description
    Evobrutinib is under investigation in clinical trial NCT03934502 (Effect of Meal Composition and Timing on Evobrutinib Bioavailability).
    Evobrutinib is an inhibitor of Bruton's tyrosine kinase (BTK) with pote...
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  • Vactosertib Hydrochloride
    Vactosertib Hydrochloride
    • Cat. No.:
    • B607394
    • CAS No.:
    • Molecular Formula:
    • C22H19ClFN7
    • Molecular Weight:
    • 435.9 g/mol
    Description
    EW-7197 Hydrochloride is a highly potent, selective, and orally bioavailable inhibitor of TGF-β type 1 receptor kinase.
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  • Ezh2-in-3
    Ezh2-in-3
    • Cat. No.:
    • B607402
    • CAS No.:
    • Molecular Formula:
    • C27H28ClN5O2
    • Molecular Weight:
    • 490.0 g/mol
    Description
    EZH2-IN-3 is an EZH2 and EZH1 inhibitor with selective impact on diffuse large B cell lymphoma cell growth.
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  • EZM 2302
    EZM 2302
    • Cat. No.:
    • B607403
    • CAS No.:
    • 1628830-21-6
    • Molecular Formula:
    • C29H37ClN6O5
    • Molecular Weight:
    • 585.1
    Description
    EZM2302 is an inhibitor of protein arginine methyltransferase 4 (PRMT4;  IC50 = 6 nM). It decreases asymmetric methylation of the PRMT4 substrate PABP1 (IC50 = 0.038 µM) and increases levels of demethylated...
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  • FAPI-4
    FAPI-4
    • Cat. No.:
    • B607416
    • CAS No.:
    • 2374782-02-0
    • Molecular Formula:
    • C40H54F2N10O10
    • Molecular Weight:
    • 872.9 g/mol
    Description
    FAPI-4 is a Quinoline-Based Theranostic Ligands for the Targeting of Fibroblast Activation Protein. FAPI-4 was identified as the most promising tracer for clinical application. Compared with the previously publi...
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  • Fasnall
    Fasnall
    • Cat. No.:
    • B607418
    • CAS No.:
    • Molecular Formula:
    • C19H22N4S
    • Molecular Weight:
    • 338.5 g/mol
    Description
    Fasnall is a racemate comprising equimolar amounts of (R)- and (S)-Fasnall. Both enantiomers act as fatty acid synthase inhibitors, although the (S)-enantiomer was found to be more than 4 times as active as the ...
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